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Compound of Interest

Compound Name: ZM522

Cat. No.: B15389530 Get Quote

For researchers and scientists in the field of drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental compliance. ZM522, a CD73 inhibitor with potential applications in immunology

and cancer therapy, requires careful management throughout its lifecycle, including its final

disposal.[1][2][3][4] While a specific Safety Data Sheet (SDS) for ZM522 (CAS 1454575-38-2)

is not publicly available, established protocols for the disposal of laboratory chemical waste

provide a clear and safe path forward.

It is imperative for researchers to obtain the Safety Data Sheet (SDS) from the chemical

supplier before handling or disposing of ZM522. This document contains critical safety,

handling, and disposal information specific to the compound.

General Disposal Procedures for Research-Grade
Chemicals
In the absence of a specific SDS for ZM522, the following general procedures for the disposal

of hazardous chemical waste in a laboratory setting should be strictly adhered to. These

guidelines are based on regulations and best practices from leading research institutions and

safety organizations.

Step 1: Waste Identification and Classification
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All chemical waste must be treated as hazardous unless confirmed to be non-hazardous by an

authoritative source like an SDS or your institution's Environmental Health and Safety (EHS)

department.[5] Based on its nature as a novel therapeutic agent, ZM522 should be presumed

to be hazardous waste.

Step 2: Segregation of Waste

Hazardous waste must be segregated according to its chemical compatibility to prevent

dangerous reactions.[6] ZM522 waste should not be mixed with other chemical waste streams

unless their compatibility is known. It is best practice to collect ZM522 waste in its own

designated container.

Step 3: Proper Containerization

Use only appropriate and compatible containers for hazardous waste storage.[6] The container

must be in good condition, with a secure, leak-proof lid. The original product container can

often be used for waste collection, provided it is properly relabeled.

Step 4: Labeling of Waste Containers

All hazardous waste containers must be clearly labeled with a hazardous waste tag as soon as

waste is added. The label should include:

The words "Hazardous Waste"

The full chemical name (ZM522) and CAS number (1454575-38-2)

The approximate concentration and quantity of the waste

The date accumulation started

The associated hazards (e.g., toxic, irritant - this information must be obtained from the SDS)

Step 5: Storage in a Satellite Accumulation Area (SAA)

Store the labeled hazardous waste container in a designated Satellite Accumulation Area

(SAA) at or near the point of generation.[6] The SAA must be under the control of the laboratory

personnel. Keep the container closed except when adding waste.
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Step 6: Arranging for Disposal

Once the waste container is full or you are ready to dispose of it, contact your institution's

Environmental Health and Safety (EHS) department to schedule a pickup. Do not dispose of

chemical waste down the sink or in the regular trash.[7][8]

Quantitative Data for ZM522
The following table should be populated with information from the supplier-provided Safety

Data Sheet (SDS) for ZM522.

Property Value Source

Chemical Name ZM522 -

CAS Number 1454575-38-2 -

Molecular Formula C37H51FO4 -

Molecular Weight 578.8 g/mol -

Physical State To be determined from SDS SDS

LD50 (Oral) To be determined from SDS SDS

LD50 (Dermal) To be determined from SDS SDS

LC50 (Inhalation) To be determined from SDS SDS

Flash Point To be determined from SDS SDS

Autoignition Temperature To be determined from SDS SDS

NFPA 704 Diamond
Health: ?, Flammability: ?,

Instability: ?
SDS

Experimental Protocols
While specific experimental protocols involving ZM522 are not detailed in the provided search

results, its primary use is as a CD73 inhibitor.[1][2][3][4] Standard laboratory protocols for

handling potent, research-grade chemicals should be followed. This includes the use of
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personal protective equipment (PPE) such as safety glasses, lab coats, and gloves, and

working in a well-ventilated area, preferably a chemical fume hood.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of a

research chemical like ZM522.
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ZM522 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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